3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid

• IUPAC Name: 3-[(2,5-dimethoxyphenyl)carbamoyl]bicyclo[2.2.2]octane-2-carboxylic acid
• InChI: InChI=1S/C18H23NO5/c1-23-12-7-8-14(24-2)13(9-12)19-17(20)15-10-3-5-11(6-4-10)16(15)18(21)22/h7-11,15-16H,3-6H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: PDQYPIKBEBBHDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2C3CCC(C2C(=O)O)CC3
• Molecular Formula: C18H23NO5
• Molecular Weight: 333.4 g/mol

Description

3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid, also known as DOBC, is a bicyclic compound that has been widely studied for its potential applications in scientific research. DOBC is a derivative of the naturally occurring neurotransmitter dopamine and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid acts as a dopamine transporter ligand, binding to the dopamine transporter and inhibiting the reuptake of dopamine into presynaptic neurons. This leads to an increase in extracellular dopamine levels and can have a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid has been shown to have a range of biochemical and physiological effects, including increasing dopamine release in the brain, enhancing locomotor activity, and reducing anxiety-like behavior in animal models. 3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid has also been shown to have potential therapeutic applications in the treatment of Parkinson's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying dopamine transport and release. However, 3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid can be difficult to synthesize and may have limited solubility in aqueous solutions, which can make it challenging to work with in certain experimental setups.

Future Directions

There are many potential future directions for research on 3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid, including further studies on its biochemical and physiological effects, as well as its potential therapeutic applications. Other areas of research could include the development of new synthesis methods for 3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid and the exploration of its potential as a tool for studying other neurotransmitter systems in the brain.

Scientific Research Applications

3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid has been studied for its potential applications in a range of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In particular, 3-{[(2,5-dimethoxyphenyl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid has been shown to have affinity for the dopamine transporter, which makes it a useful tool for studying dopamine transport and release in the brain.